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Compound of Interest |

Compound Name: 4-methylisoquinolin-7-ol
CAS No.: 78234-25-0
Cat. No.: B3154709
- 7

Technical Reference Guide for Research & Development

Executive Summary & Chemical Identity

This guide serves as an advanced technical supplement to standard Safety Data Sheets (SDS)
for 4-methylisoquinolin-7-ol.[1][2] Unlike generic compliance documents, this whitepaper
integrates structural reactivity analysis with practical handling protocols.[1] This compound is
primarily utilized as a scaffold in medicinal chemistry, particularly for kinase inhibitors and CNS-
active agents, necessitating a rigorous understanding of its amphoteric nature (basic nitrogen +
acidic phenol).[1]

Substance Identification
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Parameter Detail

Chemical Name 4-Methylisoquinolin-7-ol

7-Hydroxy-4-methylisoquinoline; 4-Methyl-7-

Synonyms ) o
isoquinolinol
Not widely indexed (Analogue Ref: Isoquinolin-
CAS Number
7-o0l CAS 7651-83-4)
Molecular Formula C10HsNO
Molecular Weight 159.19 g/mol
Bicyclic aromatic heterocycle containing a
pyridine ring fused to a benzene ring,
Structure Description substituted with a hydroxyl group at position 7

and a methyl group at position 4.[1][2][3][4][5][6]
[71[81[°]

Hazard Identification & Mechanistic Logic

GHS Classification (Derived from Analogue SAR - Structure-Activity Relationship): Signal
Word: WARNING

The safety profile of 4-methylisoquinolin-7-ol is dictated by two competing functional groups:
the basic isoquinoline nitrogen (pKa ~5.[1][2]4) and the acidic phenolic hydroxyl (pKa ~9.8).[1]
This amphoteric character creates specific irritation pathways.[1][10]
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Hazard Class

Category

Mechanistic
Code ]
Rationale

Acute Toxicity (Oral)

Isoquinolines interfere

with enzymatic

pathways; moderate
H302 o

oral toxicity is

standard for this class.

[1](2]

Skin Irritation

Phenolic moiety acts
as a protein

H315 denaturant; basic
nitrogen contributes to

caustic irritation.[1]

Eye Irritation

2A

High polarity allows

rapid dissolution in
H319 tear film, causing

immediate nociceptor

stimulation.[1]

STOT - Single Exp.

Dust/aerosol
inhalation irritates
H335 mucous membranes
due to local pH shifts
(alkalinity).[1]

Precautionary Statements (Selected):

e P260: Do not breathe dust/fume.[1][10][11][12] (Prevents alveolar irritation).[1]

e P280: Wear protective gloves/eye protection.[1][11][13] (Nitrile rubber is required; latex is

permeable to some aromatics).[1]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for 15 minutes.[1][13] Remove
contact lenses.[1][11][13]
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Operational Handling & Storage Protocols
The "Inert Chain of Custody"

Phenolic compounds are susceptible to oxidative coupling (forming quinones) when exposed to
air and light.[1] The 4-methyl group activates the ring system, potentially accelerating this
degradation.[1]

o Atmosphere: Store under Argon (Ar) or Nitrogen (N2).[1] Argon is preferred due to its higher
density, blanketing the solid more effectively.[1]

o Temperature: 2—-8°C (Refrigerated).

o Light: Amber vials or foil-wrapped containers are mandatory to prevent photo-oxidation.[1][2]

Engineering Controls

e Fume Hood: All open handling must occur within a certified chemical fume hood operating at
a face velocity of >100 fpm.[1]

» HEPA Filtration: If handling micronized powder, use a balance enclosure with HEPA filtration
to prevent airborne particulate generation.[1]

Personal Protective Equipment (PPE) Matrix

o Hand Protection: Double-gloving recommended.[1]
o Inner Layer: 4 mil Nitrile (Tactile sensitivity).[1]
o Quter Layer: 8 mil Nitrile or Neoprene (Chemical resistance).[1]

o Rationale: Aromatic heterocycles can permeate thin latex; nitrile provides superior
resistance to organic bases.[1]

» Eye Protection: Chemical splash goggles (ANSI Z87.1).[1] Face shield required if scaling up
synthesis (>109).[1]

Emergency Response Architecture
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The following workflow illustrates the logical decision tree for exposure response, prioritizing
neutralization and decontamination.

Exposure Incident

Identify Route

Skin Contact Eye Contact Inhalation
1. Brush off dry powder 1. Isolate eyelids 1. Move to fresh air
2. Rinse water (15 min) 2. Saline/Water flush (15 min) 2. Oxygen if hypoxic
3. No organic solvents! 3. Consult Ophthalmologist 3. Monitor for edema

/

Medical Review
(Bring SDS)

Click to download full resolution via product page

Figure 1: Decision logic for acute exposure scenarios.[1][2] Note the prohibition of organic
solvents on skin, which can increase dermal absorption.[1]

Physical & Chemical Properties

Data below is synthesized from experimental values of the parent scaffold (Isoquinolin-7-ol)
and calculated increments for the methyl substituent.[1][2]
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Property

Value | Observation

Physical State

Solid (Crystalline powder)

Color

Off-white to pale beige (darkens on oxidation)

Melting Point

Predicted: 180-210°C (High due to H-bonding
network)

Solubility (Water)

Low (< 1 mg/mL); pH dependent (soluble in

dilute acid/base)

Solubility (Organic)

Soluble in DMSO, Methanol, DMF

pKa (Calculated)

~5.4 (Isoquinoline N), ~9.8 (Phenolic OH)

LogP

~1.9 (Moderate lipophilicity)

Stability & Reactivity Logic

Understanding the reactivity profile is crucial for synthesis planning and safe storage.[1]

Strong Oxidizers
(B IO, 107 Quinone Formation

Strong Acids
(e.g., HCI)
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Figure 2: Chemical reactivity map showing incompatibility with oxidizers and amphoteric salt
formation.[1][2]

Incompatibilities:

e Strong Oxidizing Agents: Can cleave the aromatic ring or oxidize the phenol to a quinone
species, leading to uncontrolled exotherms.[1]

o Acyl Chlorides/Anhydrides: Will react rapidly with the phenolic hydroxyl and potentially the
nitrogen (if not protonated), releasing heat and HCI.[1]

Toxicological Information

Note: Specific toxicological data for this isomer is limited.[1] Data is extrapolated from the
Isoquinoline and Phenol classes.

o Acute Toxicity:
o Likely LD50 (Oral, Rat): 300—2000 mg/kg (Category 4).[1]

o Mechanism: Intercalation with DNA (isoquinoline moiety) and protein denaturation (phenol
moiety).[1]

» Carcinogenicity: Not listed by IARC, NTP, or OSHA.[1] However, many quinoline derivatives
are investigated for mutagenic potential; handle as a potential mutagen.[1]

» Chronic Effects: Repeated inhalation may cause chronic bronchitis or sensitization due to the
reactive nature of the phenol.[1]

Ecological Considerations

o Aquatic Toxicity: Predicted to be Harmful to aquatic life (H402/H412).[1] The basic nitrogen
allows the compound to bind to organic matter in sediment, while the phenol group
contributes to aquatic toxicity.[1]

» Biodegradability: Isoquinoline rings are generally resistant to rapid biodegradation.[1] Treat
all waste as hazardous.[1]
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Disclaimer: This guide is intended for use by qualified scientific personnel. It does not replace
the official SDS provided by the chemical supplier but serves as a technical companion for risk
assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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